Cas no 1261943-63-8 (Methyl 4-(3-chloro-5-hydroxyphenyl)thiophene-2-carboxylate)

• Product Name: Methyl 4-(3-chloro-5-hydroxyphenyl)thiophene-2-carboxylate
• CAS No: 1261943-63-8
• MF: C₁₂H₉ClO₃S
• MW: 268.716061353683
• MDL: MFCD18315695
• CID: 2765046
• PubChem ID: 53221429
• Update Time: 2025-10-29

Methyl 4-(3-chloro-5-hydroxyphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• MFCD18315695
• 1261943-63-8
• 3-CHLORO-5-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]PHENOL
• 3-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%
• DTXSID50686070
• Methyl 4-(3-chloro-5-hydroxyphenyl)thiophene-2-carboxylate

• MDL： MFCD18315695
• Inchi： 1S/C12H9ClO3S/c1-16-12(15)11-4-8(6-17-11)7-2-9(13)5-10(14)3-7/h2-6,14H,1H3
• InChI Key： HFVVGSZYPRRAHO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CSC(C(=O)OC)=C1)O

Computed Properties

• Exact Mass: 267.996
• Monoisotopic Mass: 267.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: 3.7

Additional information on Methyl 4-(3-chloro-5-hydroxyphenyl)thiophene-2-carboxylate

Methyl 4-(3-chloro-5-hydroxyphenyl)thiophene-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 1261943-63-8, commonly referred to as Methyl 4-(3-chloro-5-hydroxyphenyl)thiophene-2-carboxylate, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in various industries. This compound is a derivative of thiophene, a heterocyclic aromatic compound, and incorporates a methyl ester group along with a substituted phenyl ring containing hydroxyl and chloro functionalities.

Recent studies have highlighted the importance of thiophene derivatives in materials science, particularly in the development of advanced materials such as organic semiconductors and optoelectronic devices. The presence of the hydroxyl group in the phenyl ring introduces hydrophilic properties, which can enhance solubility and compatibility with polar solvents. Conversely, the chloro substitution provides electronic modulation, making this compound suitable for applications requiring precise control over electronic properties.

One of the most promising areas of research involving Methyl 4-(3-chloro-5-hydroxyphenyl)thiophene-2-carboxylate is its potential use in drug discovery. The compound's ability to interact with biological systems has been explored in recent studies, where it has shown promise as a lead compound for anti-inflammatory and antioxidant therapies. Its unique structure allows for selective binding to certain biological targets, making it a valuable candidate for further pharmacological investigation.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and esterification reactions. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound is accessible for both academic and industrial applications. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to reduce environmental impact.

From an environmental standpoint, understanding the fate and transport of Methyl 4-(3-chloro-5-hydroxyphenyl)thiophene-2-carboxylate in natural systems is crucial. Recent environmental studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. These findings are essential for regulatory agencies to establish safe handling guidelines and disposal practices.

Looking ahead, the integration of computational chemistry tools such as density functional theory (DFT) has provided deeper insights into the electronic structure and reactivity of this compound. These computational studies have complemented experimental work, enabling researchers to predict its behavior under various conditions and design experiments more effectively.

In conclusion, Methyl 4-(3-chloro-5-hydroxyphenyl)thiophene-2-carboxylate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of structural features makes it a valuable subject for ongoing research, particularly in areas such as materials science, pharmacology, and environmental chemistry. As new discoveries emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.